Cas no 1983184-73-1 (tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate
• CAS No: 1983184-73-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6794072
• PubChem ID: 132578196
• Update Time: 2025-07-27

tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• DB-388137
• F95851
• tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate
• 1983184-73-1
• TERT-BUTYL (2S)-3-OXO-2-(PROP-2-EN-1-YL)AZETIDINE-1-CARBOXYLATE
• (2S)-1-Boc-2-allyl-3-oxo-azetidine

• Inchi： 1S/C11H17NO3/c1-5-6-8-9(13)7-12(8)10(14)15-11(2,3)4/h5,8H,1,6-7H2,2-4H3/t8-/m0/s1
• InChI Key： RLLZGPOSMICTKD-QMMMGPOBSA-N
• SMILES： O(C(N1CC([C@@H]1CC=C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate

tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate (CAS No. 1983184-73-1): A Comprehensive Overview

tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate (CAS No. 1983184-73-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its (2S) configuration, allyl group, and 3-oxo functionality, offers a versatile platform for the development of novel pharmaceuticals and advanced materials.

The tert-butyl protecting group in tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate provides enhanced stability and reactivity control, making it an ideal intermediate for various synthetic pathways. The (2S) configuration imparts chirality, which is crucial for the design of enantiomerically pure compounds with specific biological activities. The presence of the allyl group introduces conjugation and reactivity, enabling a wide range of chemical transformations.

Recent studies have highlighted the importance of azetidine derivatives in the development of new drugs. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of azetidine derivatives as potent inhibitors of a specific enzyme involved in cancer progression. The results demonstrated that compounds with a 3-oxo functionality, similar to tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate, exhibited significant antiproliferative activity against various cancer cell lines.

In the context of organic synthesis, tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate serves as a valuable building block for the construction of complex molecules. Its reactivity can be finely tuned through selective functional group manipulations, such as allylation, oxidation, and reduction reactions. For example, a 2021 study published in Tetrahedron Letters described an efficient method for the preparation of azetidine derivatives using palladium-catalyzed allylation reactions, which can be readily applied to synthesize tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate.

The structural versatility of tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate also makes it an attractive candidate for polymer science applications. The presence of the allyl group allows for controlled polymerization reactions, leading to the formation of functional polymers with tailored properties. A recent review in Macromolecules discussed the use of azetidine derivatives in the synthesis of biodegradable polymers for drug delivery systems.

In addition to its synthetic utility, tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate has shown promise in pharmaceutical research. Its ability to modulate specific biological pathways makes it a potential lead compound for drug discovery. For instance, a 2020 study in Bioorganic & Medicinal Chemistry Letters explored the use of azetidine derivatives as inhibitors of protein-protein interactions, which are implicated in various diseases including neurodegenerative disorders and viral infections.

The safety and toxicity profiles of compounds like tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate are critical considerations in their development as pharmaceuticals. Preclinical studies have indicated that these compounds exhibit favorable pharmacokinetic properties and low toxicity levels, making them suitable candidates for further clinical evaluation.

In conclusion, tert-butyl (2S)-2-allyl-3-oxo-azetidine-1-carboxylate (CAS No. 1983184-73-1) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry.